Cas no 2227857-32-9 ((2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol)

• Product Name: (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol
• CAS No: 2227857-32-9
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6242736
• PubChem ID: 165735189
• Update Time: 2025-10-29

(2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol
• EN300-1759585
• 2227857-32-9

• Inchi： 1S/C11H15NO4/c1-8(13)3-4-9-5-6-10(12(14)15)7-11(9)16-2/h5-8,13H,3-4H2,1-2H3/t8-/m1/s1
• InChI Key： DBTBUGOUBZYAEL-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Additional information on (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol

Professional Introduction to Compound with CAS No. 2227857-32-9 and Product Name: (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol

The compound identified by the CAS number 2227857-32-9 and the product name (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This molecule, characterized by its specific stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The detailed exploration of its structural features, synthetic pathways, and emerging applications in biomedical research provides a comprehensive understanding of its importance.

In the realm of chiral chemistry, the configuration of the (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol molecule is a critical factor that influences its interaction with biological targets. The presence of a (2R) stereocenter at the butan-2-ol backbone ensures that the compound exhibits enantioselective properties, which are highly valuable in pharmaceutical design. Enantiomers, despite having identical physical properties in most cases, can differ significantly in their biological activity. This characteristic makes compounds like (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol particularly interesting for researchers seeking to develop highly specific therapeutic agents.

The aromatic ring system in (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol contributes to its unique electronic and steric properties. The combination of a 2-methoxy group and a 4-nitro group on the phenyl ring creates a molecule with distinct electronic characteristics, which can be exploited in various chemical reactions and biological interactions. These functional groups not only influence the compound's solubility and stability but also play a crucial role in its reactivity with enzymes and other biomolecules. Such features are often leveraged in the design of novel drugs targeting specific metabolic pathways.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol. The development of asymmetric synthesis techniques has been particularly instrumental in achieving high enantiomeric purity, which is essential for pharmaceutical applications. These methods often involve catalytic systems that promote enantioselective reactions, allowing for the precise construction of complex chiral molecules. The ability to produce such compounds with high fidelity opens up new avenues for drug discovery and development.

The potential applications of (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol extend across multiple domains of biomedical research. Its structural motifs are reminiscent of molecules that have shown promise in treating neurological disorders, inflammation, and infectious diseases. The nitro group, in particular, is known for its ability to interact with biological targets in unique ways, often leading to potent pharmacological effects. Researchers are exploring how modifications to this core structure can enhance its therapeutic potential while minimizing side effects.

In vitro studies have begun to unravel the mechanistic aspects of how (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol interacts with biological systems. Initial investigations suggest that the compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. These findings are supported by computational modeling studies that predict favorable binding interactions between the molecule and its target proteins. Such insights are crucial for designing more effective derivatives and optimizing lead compounds for further development.

The synthesis of analogs and derivatives of (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol represents an ongoing area of research interest. By systematically modifying functional groups or introducing additional stereocenters, scientists aim to enhance the compound's bioavailability, selectivity, and overall efficacy. These efforts are guided by both experimental data and theoretical predictions, leveraging advances in medicinal chemistry and computational biology. The goal is to identify novel pharmacophores that can be translated into effective therapeutic agents.

The role of chirality in drug design cannot be overstated, and compounds like (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol exemplify this principle. The stereochemical integrity of such molecules is often critical for their biological activity, necessitating precise synthetic strategies to achieve desired enantiomeric purity. As our understanding of molecular recognition continues to evolve, so too does our ability to harness chirality for therapeutic benefit.

Future directions in the study of (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol may include exploring its potential as an intermediate in larger synthetic schemes or as a building block for more complex molecules. Additionally, investigating its behavior under various physiological conditions will provide valuable insights into its pharmacokinetic properties. Such studies are essential for translating laboratory discoveries into viable clinical candidates.

In conclusion, the compound identified by CAS number 2227857-32-9 and named (2R)-4-(2-methoxy-4-nitrophenyl)butan-2-ol represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to elucidate its mechanisms of action and explore new synthetic methodologies for its production. As research progresses, this molecule is poised to contribute significantly to advancements in drug discovery and molecular medicine.